Cas no 2229473-91-8 ((6-bromohexan-2-yl)cyclopropane)

• Product Name: (6-bromohexan-2-yl)cyclopropane
• CAS No: 2229473-91-8
• MF: C₉H₁₇Br
• MW: 205.135282278061
• CID: 6561483
• PubChem ID: 165723624
• Update Time: 2025-08-04

(6-bromohexan-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (6-bromohexan-2-yl)cyclopropane
• 2229473-91-8
• EN300-1936395

• Inchi： 1S/C9H17Br/c1-8(9-5-6-9)4-2-3-7-10/h8-9H,2-7H2,1H3
• InChI Key： MDGFQUXVOIHBMI-UHFFFAOYSA-N
• SMILES： BrCCCCC(C)C1CC1

Computed Properties

• Exact Mass: 204.05136g/mol
• Monoisotopic Mass: 204.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on (6-bromohexan-2-yl)cyclopropane

Professional Introduction to (6-bromohexan-2-yl)cyclopropane (CAS No. 2229473-91-8)

(6-bromohexan-2-yl)cyclopropane, with the CAS number 2229473-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound belongs to the class of cyclopropane derivatives, which are known for their strained three-membered ring structure, making them highly reactive and versatile in chemical transformations. The presence of a bromine substituent at the 6-position of the hexyl chain enhances its utility as a building block in organic synthesis, particularly in the development of novel bioactive molecules.

The structural motif of (6-bromohexan-2-yl)cyclopropane combines the reactivity of the cyclopropane ring with the flexibility provided by the hexyl side chain. This combination makes it an attractive intermediate for constructing more complex molecular architectures. In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their demonstrated biological activity across various therapeutic areas. The bromine atom at the 6-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

One of the most compelling aspects of (6-bromohexan-2-yl)cyclopropane is its potential application in medicinal chemistry. The cyclopropane ring is known to interfere with protein-protein interactions and can modulate enzyme activity, making it a valuable scaffold for designing small-molecule inhibitors. Additionally, the bromine substituent allows for easy introduction of other functional groups, enabling the synthesis of a diverse library of derivatives for high-throughput screening. Recent studies have highlighted its utility in developing compounds with anti-inflammatory, antiviral, and anticancer properties.

In the realm of synthetic methodologies, (6-bromohexan-2-yl)cyclopropane has been employed in the construction of more intricate molecules through palladium-catalyzed reactions. For instance, it has been used to synthesize macrocyclic compounds that mimic natural products with potent biological activities. The strained nature of the cyclopropane ring often leads to unique conformational preferences in derived molecules, which can be exploited to achieve specific pharmacological effects. This has spurred interest among chemists who are exploring novel ways to leverage cyclopropane derivatives for therapeutic purposes.

The chemical reactivity of (6-bromohexan-2-yl)cyclopropane also makes it a valuable tool in materials science. Researchers have investigated its incorporation into polymers and coatings to enhance material properties such as flexibility and durability. The cyclopropane ring can undergo ring-opening reactions under specific conditions, allowing for the creation of polymers with tailored characteristics. This opens up possibilities for developing advanced materials with applications ranging from electronics to biodegradable plastics.

From a computational chemistry perspective, (6-bromohexan-2-yl)cyclopropane has been studied to understand its electronic structure and reactivity patterns. Advanced computational methods have revealed insights into how the bromine substituent influences the molecule's interactions with biological targets. These insights are crucial for rational drug design, where understanding molecular interactions at an atomic level can lead to more effective and targeted therapeutics. The integration of computational modeling with experimental chemistry has become increasingly important in optimizing synthetic routes and predicting biological outcomes.

The industrial production of (6-bromohexan-2-yl)cyclopropane involves multi-step synthetic pathways that require careful optimization to ensure high yield and purity. Recent advancements in catalytic processes have enabled more efficient synthesis methods, reducing waste and improving scalability. These innovations align with global trends toward sustainable chemistry, where minimizing environmental impact is paramount. As demand for specialized organic compounds grows, processes like those used for producing (6-bromohexan-2-yl)cyclopropane will play a critical role in meeting industry needs while adhering to green chemistry principles.

In conclusion, (6-bromohexan-2-yl)cyclopropane (CAS No. 2229473-91-8) represents a fascinating compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features—combining a reactive cyclopropane ring with a functionalizable hexyl chain—make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of molecular interactions deepens through interdisciplinary approaches combining experimental and computational techniques, compounds like this will continue to drive innovation in multiple scientific domains.